Cas no 1805049-97-1 (6-(Difluoromethyl)-2-fluoro-3-methoxypyridine-4-acetonitrile)

• Product Name: 6-(Difluoromethyl)-2-fluoro-3-methoxypyridine-4-acetonitrile
• CAS No: 1805049-97-1
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 4882412
• Update Time: 2025-05-26

6-(Difluoromethyl)-2-fluoro-3-methoxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-fluoro-3-methoxypyridine-4-acetonitrile

• Inchi： 1S/C9H7F3N2O/c1-15-7-5(2-3-13)4-6(8(10)11)14-9(7)12/h4,8H,2H2,1H3
• InChI Key： DTZYARIRUYPGII-UHFFFAOYSA-N
• SMILES： FC1=C(C(CC#N)=CC(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.6
• Topological Polar Surface Area: 45.9

Additional information on 6-(Difluoromethyl)-2-fluoro-3-methoxypyridine-4-acetonitrile

Research Brief on 6-(Difluoromethyl)-2-fluoro-3-methoxypyridine-4-acetonitrile (CAS: 1805049-97-1)

6-(Difluoromethyl)-2-fluoro-3-methoxypyridine-4-acetonitrile (CAS: 1805049-97-1) is a fluorinated pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and agrochemical development. This compound features a unique combination of difluoromethyl, fluoro, and methoxy substituents on the pyridine ring, along with an acetonitrile moiety, which contributes to its distinct chemical and biological properties. Recent studies have explored its utility as a versatile building block for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the key areas of research involving 6-(Difluoromethyl)-2-fluoro-3-methoxypyridine-4-acetonitrile is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The fluorinated pyridine core of this compound provides a rigid scaffold that can enhance binding affinity and selectivity toward specific kinase targets. Recent publications have highlighted its use in the design of allosteric inhibitors, where the difluoromethyl group plays a crucial role in modulating the conformational dynamics of the target protein.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential in agrochemical research. The presence of fluorine atoms is known to improve the metabolic stability and bioavailability of agrochemicals, making 6-(Difluoromethyl)-2-fluoro-3-methoxypyridine-4-acetonitrile a promising candidate for the development of new herbicides and pesticides. Studies have demonstrated its efficacy in inhibiting key enzymes involved in plant growth pathways, offering a potential avenue for sustainable crop protection solutions.

Recent synthetic methodologies have focused on optimizing the production of 6-(Difluoromethyl)-2-fluoro-3-methoxypyridine-4-acetonitrile to ensure high yield and purity. Advances in catalytic fluorination and cross-coupling reactions have enabled more efficient routes to its synthesis, reducing the reliance on hazardous reagents and improving scalability. These developments are critical for facilitating its broader adoption in both academic and industrial settings.

Looking ahead, the continued exploration of 6-(Difluoromethyl)-2-fluoro-3-methoxypyridine-4-acetonitrile is expected to yield further insights into its mechanistic roles and therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully unlock the value of this compound in addressing unmet medical and agricultural challenges. This research brief underscores the importance of interdisciplinary approaches in advancing the applications of fluorinated pyridine derivatives in modern science.